![molecular formula C14H18O4 B3022274 7-(3-Methoxyphenyl)-7-oxoheptanoic acid CAS No. 898765-60-1](/img/structure/B3022274.png)
7-(3-Methoxyphenyl)-7-oxoheptanoic acid
Overview
Description
7-(3-Methoxyphenyl)-7-oxoheptanoic acid, also known as MOPH, is an organic compound belonging to the family of carboxylic acids. It is a white, crystalline solid with a melting point of 134-135 °C. MOPH has a variety of applications in the fields of organic synthesis, pharmaceuticals and biochemistry. This compound has been studied extensively in recent years due to its potential as a therapeutic agent, with research focusing on its mechanism of action, biochemical and physiological effects, and its potential for use in lab experiments.
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as ferulic acid, have been found to interact with enzymes like endo-1,4-beta-xylanase .
Mode of Action
The exact mode of action of 7-(3-Methoxyphenyl)-7-oxoheptanoic acid remains unclear due to the lack of specific studies on this compound. For instance, ferulic acid, a compound with a similar methoxyphenyl structure, has been found to act as an agonist of certain enzymes .
Biochemical Pathways
For example, 3-(4-hydroxy-3-methoxyphenyl)propionic acid, an end-product of gut microbiota from dietary polyphenols, has been found to affect the catabolic pathway of branched-chain amino acids .
Pharmacokinetics
A study on 3-(4-hydroxy-3-methoxyphenyl)propionic acid, a similar compound, found that it undergoes rapid metabolism and wide tissue distribution with a ≥12% absorption ratio .
Result of Action
For example, curcumin, a compound with a similar methoxyphenyl structure, has been found to have anti-inflammatory, antioxidant, and anticancer properties .
Properties
IUPAC Name |
7-(3-methoxyphenyl)-7-oxoheptanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O4/c1-18-12-7-5-6-11(10-12)13(15)8-3-2-4-9-14(16)17/h5-7,10H,2-4,8-9H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAGAEXVSIVDMPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)CCCCCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00645298 | |
Record name | 7-(3-Methoxyphenyl)-7-oxoheptanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00645298 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898765-60-1 | |
Record name | 3-Methoxy-ζ-oxobenzeneheptanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898765-60-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-(3-Methoxyphenyl)-7-oxoheptanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00645298 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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